Cas no 1783773-46-5 (2,2-Difluoro-2-(1-methylpiperidin-4-yl)ethan-1-amine)

• Product Name: 2,2-Difluoro-2-(1-methylpiperidin-4-yl)ethan-1-amine
• CAS No: 1783773-46-5
• MF: C₈H₁₆F₂N₂
• MW: 178.222848892212
• MDL: MFCD31744194
• CID: 5303968
• PubChem ID: 105437504
• Update Time: 2026-03-10

2,2-Difluoro-2-(1-methylpiperidin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-2-(1-methylpiperidin-4-yl)ethan-1-amine

• MDL： MFCD31744194
• Inchi： 1S/C8H16F2N2/c1-12-4-2-7(3-5-12)8(9,10)6-11/h7H,2-6,11H2,1H3
• InChI Key： WDPHSQCBGKWKFU-UHFFFAOYSA-N
• SMILES： FC(CN)(C1CCN(C)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• XLogP3: 0.7
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2,2-Difluoro-2-(1-methylpiperidin-4-yl)ethan-1-amine

2,2-Difluoro-2-(1-methylpiperidin-4-yl)ethan-1-amine: A Comprehensive Overview

The compound 2,2-Difluoro-2-(1-methylpiperidin-4-yl)ethan-1-amine (CAS No. 1783773-46-5) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of amines and features a piperidine ring substituted with a methyl group and a fluoroalkyl chain. The presence of two fluorine atoms in the ethanamine backbone introduces interesting electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 2,2-Difluoro-2-(1-methylpiperidin-4-yl)ethan-1-amine in various fields, including drug discovery and materials science. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. The compound's ability to undergo nucleophilic substitution reactions has been extensively studied, making it a versatile precursor for the creation of more complex molecules with tailored functionalities.

In terms of synthesis, 2,2-Difluoro-2-(1-methylpiperidin-4-yl)ethan-1-amine can be prepared through a variety of methods. One common approach involves the reaction of 1-methylpiperidine with an appropriate fluoroalkyl halide in the presence of a base. This method ensures high yields and good purity, making it suitable for large-scale production. Additionally, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched versions of this compound, which are highly desirable for pharmacological studies.

The structural uniqueness of 2,2-Difluoro-2-(1-methylpiperidin-4-yli)ethanamine lies in its combination of a piperidine ring and a fluoroalkyl chain. The piperidine ring contributes to the molecule's rigidity and aromaticity, while the fluoroalkyl chain imparts hydrophobicity and electronic modulation. This combination makes the compound an ideal candidate for exploring non-covalent interactions in supramolecular chemistry. Recent research has demonstrated its ability to form stable complexes with metal ions, opening new avenues for its application in coordination chemistry and catalysis.

From an applications perspective, 2,2-Difluoro-N-(1-methylpiperidin4yl)ethanamine has shown promise in the development of advanced materials. Its ability to act as a linker in metal–organic frameworks (MOFs) has been explored, where it facilitates the construction of porous materials with tunable properties. These materials have potential applications in gas storage, catalysis, and sensing technologies.

In conclusion, CAS No 1783773465, or N-(1-methylpiperidin4yl)-2-fluoroethanamine, is a multifaceted compound with significant potential across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in organic synthesis, drug discovery, and materials science. As ongoing research continues to uncover new applications and properties of this compound, its importance in modern chemistry is expected to grow further.